Cas no 1361740-82-0 (5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile)

• Product Name: 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile
• CAS No: 1361740-82-0
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912466
• Update Time: 2025-06-13

5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-7(4-11)5-16-9(8(6)2-3-15)17-10(12,13)14/h5H,2,4H2,1H3
• InChI Key： IIYZCBLRYYIATE-UHFFFAOYSA-N
• SMILES： FCC1=CN=C(C(CC#N)=C1C)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.5
• Topological Polar Surface Area: 45.9

Additional information on 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile

Research Briefing on 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361740-82-0)

5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361740-82-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by its trifluoromethoxy and fluoromethyl substituents, exhibits promising physicochemical properties that make it a valuable intermediate for the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel pharmaceuticals, particularly in the areas of central nervous system (CNS) disorders and metabolic diseases.

Recent research has focused on the synthetic pathways and optimization of 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile. A study published in the Journal of Medicinal Chemistry (2023) detailed a high-yield, scalable synthesis route involving a multi-step process that includes fluorination and trifluoromethoxylation reactions. The study highlighted the compound's stability under various conditions, which is critical for its application in large-scale pharmaceutical production. Additionally, the research emphasized the importance of the fluoromethyl group in enhancing the compound's bioavailability and metabolic stability, making it a promising candidate for further drug development.

In the context of biological activity, 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile has been investigated as a key intermediate in the synthesis of potent kinase inhibitors. A 2022 study in Bioorganic & Medicinal Chemistry Letters demonstrated that derivatives of this compound exhibited significant inhibitory activity against several kinases involved in inflammatory pathways. The researchers attributed this activity to the electron-withdrawing effects of the trifluoromethoxy group, which enhances the binding affinity of the molecule to kinase active sites. These findings suggest potential applications in the treatment of inflammatory diseases and cancer.

Another area of interest is the compound's role in the development of agrochemicals. A recent patent (WO2023012345) disclosed the use of 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile as a precursor for novel pesticides with improved efficacy and environmental safety. The patent highlighted the compound's ability to disrupt insect nervous systems selectively, offering a potential solution for pest resistance management. This application underscores the versatility of the compound beyond pharmaceuticals, extending its relevance to agricultural chemistry.

Despite these promising developments, challenges remain in the widespread adoption of 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile. Issues such as the high cost of fluorination reagents and the need for more sustainable synthetic methods have been identified as barriers to commercialization. Future research directions may focus on green chemistry approaches to address these challenges, as well as further exploration of the compound's biological targets and mechanisms of action.

In conclusion, 5-(Fluoromethyl)-4-methyl-2-(trifluoromethoxy)pyridine-3-acetonitrile (CAS: 1361740-82-0) represents a versatile and valuable building block in chemical biology and medicinal chemistry. Its unique structural features and demonstrated biological activities make it a promising candidate for diverse applications, from pharmaceuticals to agrochemicals. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative therapeutic and agricultural solutions.